Cas no 2228277-01-6 (1-methyl-3-6-(propan-2-yloxy)pyridin-2-yl-1H-pyrazol-5-amine)

1-Methyl-3-(6-(propan-2-yloxy)pyridin-2-yl)-1H-pyrazol-5-amine is a heterocyclic compound featuring a pyrazole core linked to a substituted pyridine moiety via an amine group. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications. The presence of the isopropoxy group enhances solubility and modulates electronic properties, while the methyl substitution on the pyrazole ring improves stability. Its bifunctional nature allows for versatile derivatization, making it a valuable intermediate in synthetic chemistry. The compound's well-defined molecular architecture supports precise structural modifications, facilitating targeted research in drug discovery and material science. High purity and consistent synthesis protocols ensure reliability for experimental use.
1-methyl-3-6-(propan-2-yloxy)pyridin-2-yl-1H-pyrazol-5-amine structure
2228277-01-6 structure
Product Name:1-methyl-3-6-(propan-2-yloxy)pyridin-2-yl-1H-pyrazol-5-amine
CAS No:2228277-01-6
MF:C12H16N4O
MW:232.281641960144
CID:5897108
PubChem ID:165736688
Update Time:2025-10-28

1-methyl-3-6-(propan-2-yloxy)pyridin-2-yl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 1-methyl-3-6-(propan-2-yloxy)pyridin-2-yl-1H-pyrazol-5-amine
    • 1-methyl-3-[6-(propan-2-yloxy)pyridin-2-yl]-1H-pyrazol-5-amine
    • EN300-1772482
    • 2228277-01-6
    • Inchi: 1S/C12H16N4O/c1-8(2)17-12-6-4-5-9(14-12)10-7-11(13)16(3)15-10/h4-8H,13H2,1-3H3
    • InChI Key: NDRCUULAXHHJSQ-UHFFFAOYSA-N
    • SMILES: O(C1=CC=CC(C2C=C(N)N(C)N=2)=N1)C(C)C

Computed Properties

  • Exact Mass: 232.13241115g/mol
  • Monoisotopic Mass: 232.13241115g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 66Ų

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Additional information on 1-methyl-3-6-(propan-2-yloxy)pyridin-2-yl-1H-pyrazol-5-amine

Research Brief on 1-methyl-3-6-(propan-2-yloxy)pyridin-2-yl-1H-pyrazol-5-amine (CAS: 2228277-01-6)

The compound 1-methyl-3-6-(propan-2-yloxy)pyridin-2-yl-1H-pyrazol-5-amine (CAS: 2228277-01-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential clinical relevance.

Recent studies have focused on the synthesis and optimization of 1-methyl-3-6-(propan-2-yloxy)pyridin-2-yl-1H-pyrazol-5-amine, with particular emphasis on improving its yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and confirm its structural integrity. These efforts have laid a solid foundation for further pharmacological evaluations.

In vitro and in vivo studies have demonstrated that 1-methyl-3-6-(propan-2-yloxy)pyridin-2-yl-1H-pyrazol-5-amine exhibits promising biological activity, particularly in the modulation of specific signaling pathways implicated in inflammatory and oncogenic processes. Preliminary data suggest that the compound may act as a potent inhibitor of certain kinases, making it a potential candidate for the development of targeted therapies for cancer and autoimmune diseases.

Further investigations into the pharmacokinetics and pharmacodynamics of 1-methyl-3-6-(propan-2-yloxy)pyridin-2-yl-1H-pyrazol-5-amine are currently underway. Early results indicate favorable absorption and distribution profiles, although challenges related to metabolic stability and potential off-target effects remain to be addressed. Researchers are exploring various formulation strategies to enhance the compound's bioavailability and reduce toxicity.

The therapeutic potential of 1-methyl-3-6-(propan-2-yloxy)pyridin-2-yl-1H-pyrazol-5-amine is further supported by its selectivity and efficacy in preclinical models. For instance, in a recent study, the compound demonstrated significant tumor growth inhibition in xenograft models of breast cancer, with minimal adverse effects observed. These findings highlight its potential as a lead compound for further drug development.

Despite these promising results, several challenges must be overcome before 1-methyl-3-6-(propan-2-yloxy)pyridin-2-yl-1H-pyrazol-5-amine can progress to clinical trials. These include optimizing its synthetic route for large-scale production, conducting comprehensive toxicology studies, and elucidating its mechanism of action in greater detail. Collaborative efforts between academic institutions and pharmaceutical companies are essential to address these challenges.

In conclusion, 1-methyl-3-6-(propan-2-yloxy)pyridin-2-yl-1H-pyrazol-5-amine represents a promising candidate for the development of novel therapeutics, particularly in the fields of oncology and immunology. Continued research and development efforts are warranted to fully exploit its therapeutic potential and translate these findings into clinical applications.

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